Cas no 1171323-20-8 (N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide
• CAS No: 1171323-20-8
• MF: C₂₀H₂₃N₅O₄S
• MW: 429.49272274971
• CID: 6078395
• PubChem ID: 42285719
• Update Time: 2025-05-16

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[5-methyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]acetamide
• AKOS024505600
• VU0641081-1
• 1171323-20-8
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide
• N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)acetamide
• F5298-0464

• Inchi： 1S/C20H23N5O4S/c1-3-29-14-4-5-15-17(11-14)30-20(21-15)22-18(26)12-25-13(2)10-16(23-25)19(27)24-6-8-28-9-7-24/h4-5,10-11H,3,6-9,12H2,1-2H3,(H,21,22,26)
• InChI Key： OYPQUYMSZYJLBT-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(OCC)C=C2S1)(=O)CN1C(C)=CC(C(N2CCOCC2)=O)=N1

Computed Properties

• Exact Mass: 429.14707541g/mol
• Monoisotopic Mass: 429.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide

Introduction to N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide (CAS No. 1171323-20-8)

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1171323-20-8, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in medicinal chemistry.

The benzothiazole moiety, specifically the 6-ethoxy-1,3-benzothiazol-2-yl substituent, is known for its diverse biological activities. Benzothiazole derivatives have been extensively studied for their potential applications in the treatment of various diseases, including infectious disorders and inflammatory conditions. The ethoxy group at the 6-position introduces a hydrophilic character to the molecule, which can enhance its solubility and bioavailability. This feature is particularly crucial in drug design, as it can influence the compound's pharmacokinetic properties.

The pyrazole ring in the compound's structure, denoted as 1H-pyrazol, is another key pharmacophore that contributes to its biological activity. Pyrazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and antitumor properties. The combination of the benzothiazole and pyrazole moieties in this compound suggests a multifunctional therapeutic profile. This dual functionality makes it an attractive scaffold for designing drugs that target multiple pathways simultaneously.

The acetylamide group at the 1-position of the pyrazole ring, represented as acetamide, further enhances the compound's potential biological activity. Acetylamides are known to exhibit various pharmacological effects, including analgesic and anti-inflammatory properties. The presence of this group can modulate the compound's interactions with biological targets, thereby influencing its overall efficacy.

The morpholine carbonyl group at the 3-position of the benzothiazole ring, labeled as morpholine-4-carbonyl, adds another layer of complexity to the molecule. Morpholine derivatives are commonly used in pharmaceuticals due to their ability to enhance drug stability and bioavailability. The carbonyl group can participate in hydrogen bonding interactions with biological targets, which may improve the compound's binding affinity and selectivity.

The methyl substituents at the 2 and 5 positions of the pyrazole ring, referred to as 2,5-methyl, play a critical role in determining the compound's three-dimensional structure and electronic properties. These substituents can influence the molecule's solubility, permeability across cell membranes, and interactions with biological targets. The strategic placement of methyl groups can optimize the compound's pharmacokinetic profile and therapeutic efficacy.

In recent years, there has been growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(6-ethoxy-1,3-benzothiazol-2yl)-2,5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1ylacetamide has emerged as a promising candidate in this context. Preclinical studies have demonstrated its potential in modulating various biological pathways associated with diseases such as cancer and inflammation. The compound's ability to interact with multiple targets suggests that it may offer a synergistic therapeutic effect.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce each functional group accurately into the molecular framework. These techniques include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and condensation reactions. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that each intermediate step is thoroughly characterized before proceeding to the next stage.

The pharmacological evaluation of N-(6-ethoxy-1,3-benzothiazol-2yl)-2,5-methyl) -acetylamide has revealed intriguing results regarding its interaction with biological targets. In vitro studies have shown that this compound exhibits significant inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, it has demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis and play a crucial role in inflammation.

Furthermore, preliminary animal models have indicated that this compound may possess immunomodulatory properties. By modulating immune responses, it could potentially be used in treating autoimmune disorders or enhancing vaccine efficacy. These findings highlight the broad therapeutic potential of N-(6-ethoxy) -acetylamide.

The structural features of this compound also make it an interesting candidate for drug repurposing efforts. By leveraging existing knowledge about similar molecules that have been successfully marketed or are currently under clinical development, researchers can accelerate the translation of preclinical findings into clinical applications.

The growing body of evidence supporting the therapeutic potential of N-(6-ethoxy) -acetylamide underscores its significance as a research tool in medicinal chemistry.

In conclusion,N-(6-ethoxy) -acetylamide represents a structurally complexand biologically active compoundwith significant promise for future therapeutic applications.Combiningthe expertiseof synthetic chemistsand pharmacologistswill be essentialto fully realizeits potentialin addressing unmet medical needs.

This introduction provides an overviewofN-(6-ethoxy) -acetylamide highlightingits structural features,biochemical activitiesand translational potentialas amedicinal chemical entity.